Cas no 1191-25-9 (6-Hydroxyhexanoic acid)

6-Hydroxyhexanoic acid Properties

Names and Identifiers

• 6-Hydroxycaproic acid
• 6-HYDROXYHEXANOIC ACID
• Hexanoic acid, 6-hydroxy-
• 6-Hydroxycaproicacid,pract.,containslactone
• 6-Hydroxycaproicacidmaycont.variableamountsofdimer
• NSC 617319
• epsilon-Hydroxycaproic acid
• 6-Hydroxyhexanoate
• 6-hydroxy caproic acid
• 6-hydroxy-hexanoic acid
• 5-carboxypentanol
• 3Y3OX37NM8
• IWHLYPDWHHPVAA-UHFFFAOYSA-N
• 6-hydroxy-caproic acid
• 6-Hydroxyhexanoic acid #
• epsilon-hydroxyhexanoic acid
• 5-hydroxypentanecarboxylic acid
• DS-13995
• AM10824
• SCHEMBL28484
• Hexanoic acid,6-hydroxy-
• CHEBI:17869
• 6-Hydroxyhexanoic acid, 95%, may cont. variable amounts of dimer
• A892649
• .EPSILON.-HYDROXYCAPROIC ACID
• UNII-3Y3OX37NM8
• MFCD00046560
• CS-0158392
• LMFA01050015
• AKOS006223967
• NSC-617319
• NCI60_005214
• EN300-137305
• Q27102678
• GEO-02681
• 1191-25-9
• C06103
• NS00015092
• W-200089
• FT-0633442
• 6-HYDROCAPROIC ACID
• DTXSID00152316
• NSC617319
• CHEMBL2006530
• s10488
• SY032043
• DB-041444
• epsilon-Hydroxycaproate
• 6-hydroxycaproate
• epsilon-Hydroxyhexanoate
• DTXCID4074807
• 6-HYDROXYCAPROIC ACID
• 6-Hydroxy caproate
• 6-Hydroxyhexanoic acid
• +Expand

• MDL： MFCD00046560
• InChIKey： IWHLYPDWHHPVAA-UHFFFAOYSA-N
• Inchi： 1S/C6H12O3/c7-5-3-1-2-4-6(8)9/h7H,1-5H2,(H,8,9)
• SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 132.078644g/mol
• Surface Charge: 0
• XLogP3: -0.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 132.078644g/mol
• Monoisotopic Mass: 132.078644g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 9
• Complexity: 80.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: -1

Experimental Properties

• LogP: 0.62370
• PSA: 57.53000
• Refractive Index: 1.438 (589.3 nm 20 ºC)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 272.6℃/760mmHg
• Melting Point: 40-41 ºC
• Flash Point: >110°(230℉)(lit.)
• Solubility: Soluble (155 g/l) (25 º C),
• Color/Form: Colorless viscous liquid
• Solubility: Not determined
• Density: 1.0214 g/cm3 (20 ºC)

6-Hydroxyhexanoic acid Security Information

• Safety Term：S24/25-45-36/37/39-26-23
• Safety Instruction： S24/25
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 1760 8
• Storage Condition：Freezer (-20 ° C)
• Risk Phrases： 34

6-Hydroxyhexanoic acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%